Cas no 2228317-84-6 (3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol
• CAS No: 2228317-84-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5928374
• PubChem ID: 165616726
• Update Time: 2025-05-19

3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol
• 2228317-84-6
• EN300-1803700

• Inchi： 1S/C13H19NO/c1-2-10-3-5-11(6-4-10)13(9-14)7-12(15)8-13/h3-6,12,15H,2,7-9,14H2,1H3
• InChI Key： PJENEIDEJRPDBY-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(CC)=CC=2)(CN)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol (CAS No: 2228317-84-6)

3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228317-84-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This cyclobutane-based molecule features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular design. The presence of both an aminomethyl group and a 4-ethylphenyl substituent imparts distinct chemical and pharmacological properties, making it a valuable scaffold for further exploration.

The compound’s structure, characterized by a rigid cyclobutane ring conjugated with an aromatic ring system, suggests favorable interactions with biological targets. Such structural features are often exploited in the development of bioactive molecules due to their ability to enhance binding affinity and selectivity. The aminomethyl moiety, in particular, serves as a versatile functional group that can participate in hydrogen bonding, salt formation, and further derivatization, enabling the creation of diverse pharmacophores.

In recent years, there has been growing interest in cyclobutane derivatives as pharmacological agents due to their unique conformational constraints and potential for oral bioavailability. The 4-ethylphenyl substituent adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule. This combination of features makes 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. Current research in medicinal chemistry increasingly focuses on identifying molecules that can interact with specific targets with high precision. The rigid framework of the cyclobutane ring provides a stable platform for such interactions, while the polar aminomethyl group enhances solubility and binding affinity. These properties are particularly relevant in the context of developing small-molecule inhibitors or modulators.

Recent studies have demonstrated the utility of similar scaffolds in addressing various therapeutic challenges. For instance, derivatives of cyclobutane have been explored for their activity against enzymes involved in inflammatory pathways. The 4-ethylphenyl moiety, with its extended aromatic system, may contribute to selective binding by influencing the orientation and electronic distribution around the binding site. Such structural elements are often critical for achieving optimal pharmacokinetic profiles.

The synthesis of 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol presents an interesting challenge due to the need to introduce both functional groups onto the cyclobutane core while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and stereocontrolled transformations, have been employed to construct this complex structure. These approaches not only highlight the synthetic capabilities within organic chemistry but also underscore the importance of precision in molecular construction for drug-like properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol and potential biological targets. These simulations have provided insights into how the compound’s structure dictates its binding mode and affinity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize molecular interactions before experimental validation.

The pharmacological potential of this compound is further enhanced by its ability to undergo further chemical modifications. The aminomethyl group, for example, can be used to attach additional functional units or linkers, expanding its utility as a building block for more complex drug candidates. Such derivatization strategies are common in medicinal chemistry, where initial hits are optimized through iterative modifications to improve potency and selectivity.

In conclusion,3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol (CAS No: 2228317-84-6) represents a fascinating molecule with significant therapeutic implications. Its unique structural features—comprising a cyclobutane ring conjugated with an aromatic system and functionalized by an aminomethyl group—make it a promising candidate for further exploration in drug discovery. As research continues to uncover new biological targets and develop innovative synthetic methodologies,3-(aminomethyl)-3-(4-ethylphenyl)cyclobutan-1-ol is poised to play a crucial role in advancing pharmaceutical science.